Cas no 116460-89-0 (Ethyl 3-(4-cyanophenyl)propanoate)

Ethyl 3-(4-cyanophenyl)propanoate is an ester derivative featuring a phenyl ring substituted with a cyano group at the para position. This compound is commonly utilized as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and fine chemicals. Its structural features, including the electron-withdrawing cyano group, enhance reactivity in nucleophilic substitution and condensation reactions. The ethyl ester moiety provides versatility for further functionalization, such as hydrolysis or transesterification. The compound exhibits good stability under standard storage conditions, making it a reliable reagent for multistep synthetic routes. Its well-defined purity and consistent performance make it suitable for research and industrial applications requiring precise molecular building blocks.
Ethyl 3-(4-cyanophenyl)propanoate structure
116460-89-0 structure
Product Name:Ethyl 3-(4-cyanophenyl)propanoate
CAS No:116460-89-0
MF:C12H13NO2
MW:203.237123250961
MDL:MFCD08234822
CID:138802
PubChem ID:11435631
Update Time:2025-11-02

Ethyl 3-(4-cyanophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-(4-cyanophenyl)propanoate
    • Benzenepropanoic acid,4-cyano-, ethyl ester
    • Ethyl-3-(4-cyanophenyl)propionate
    • 3-(4-CYANO-PHENYL)-PROPIONIC ACID ETHYL ESTER
    • MFCD08234822
    • Benzenepropanoic acid,4-cyano-,ethyl ester
    • FT-0756317
    • ethyl 3-(4-cyanophenyl)propionate
    • 3-(4-Cyanophenyl)propionic acid ethyl ester
    • HMUZQCWYRBYXOT-UHFFFAOYSA-N
    • Benzenepropanoic acid, 4-cyano-, ethyl ester
    • Ethyl3-(4-cyanophenyl)propanoate
    • MB05758
    • DTXSID70465768
    • 3-(4-Cyanophenyl)propanoic acid ethyl ester
    • 116460-89-0
    • SCHEMBL4506493
    • CS-0318762
    • AKOS015910560
    • MDL： MFCD08234822
    • Inchi： 1S/C12H13NO2/c1-2-15-12(14)8-7-10-3-5-11(9-13)6-4-10/h3-6H,2,7-8H2,1H3
    • InChI Key： HMUZQCWYRBYXOT-UHFFFAOYSA-N
    • SMILES： O(CC)C(CCC1C=CC(C#N)=CC=1)=O

Computed Properties

  • Exact Mass: 203.09500
  • Monoisotopic Mass: 203.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 50.1Ų

Experimental Properties

  • PSA: 50.09000
  • LogP: 2.05398

Ethyl 3-(4-cyanophenyl)propanoate Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Ethyl 3-(4-cyanophenyl)propanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
10R0317-1g
3-(4-Cyano-phenyl)-propionic acid ethyl ester
 116460-89-0 97%
1g
 1272.06CNY 2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
10R0317-5g
3-(4-Cyano-phenyl)-propionic acid ethyl ester
 116460-89-0 97%
5g
 3816.19CNY 2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
10R0317-500mg
3-(4-Cyano-phenyl)-propionic acid ethyl ester
 116460-89-0 97%
500mg
 1060.05CNY 2021-05-08
TRC
B125345-50mg
Ethyl 3-(4-Cyanophenyl)propanoate
 116460-89-0
50mg
 $ 50.00 2022-06-07
TRC
B125345-100mg
Ethyl 3-(4-Cyanophenyl)propanoate
 116460-89-0
100mg
 $ 65.00 2022-06-07
TRC
B125345-500mg
Ethyl 3-(4-Cyanophenyl)propanoate
 116460-89-0
500mg
 $ 210.00 2022-06-07
eNovation Chemicals LLC
D966881-500mg
3-(4-Cyano-phenyl)-propionic acid ethyl ester
 116460-89-0 95%
500mg
 $190 2024-07-28
eNovation Chemicals LLC
D966881-1g
3-(4-Cyano-phenyl)-propionic acid ethyl ester
 116460-89-0 95%
1g
 $185 2024-07-28
eNovation Chemicals LLC
D966881-5g
3-(4-Cyano-phenyl)-propionic acid ethyl ester
 116460-89-0 95%
5g
 $500 2024-07-28
eNovation Chemicals LLC
D966881-500mg
3-(4-Cyano-phenyl)-propionic acid ethyl ester
 116460-89-0 95%
500mg
 $190 2025-02-20

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